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Compound of Interest

Compound Name: Catocene

Cat. No.: B1518647 Get Quote

For Research, Scientific, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

Catocene, also known as 2,2'-Bis(ethylferrocenyl) propane. Adherence to these procedures is

critical to ensure personnel safety and environmental compliance.

Catocene Identification and Hazard Profile
Catocene is an organometallic compound, specifically a bisferrocene derivative, used as an

efficient burning rate catalyst in composite solid propellants.[1][2][3][4][5] It is a brown-red

viscous liquid at room temperature.[2][3][5]

Primary Hazards:

Harmful if swallowed[6]

May cause an allergic skin reaction[6]

May cause damage to organs through prolonged or repeated exposure[7]

Very toxic to aquatic life with long-lasting effects[7]

Regulatory and Safety Information: Always consult the Safety Data Sheet (SDS) for Catocene
before handling or disposal.[8] The SDS provides comprehensive information on hazards,

personal protective equipment, and emergency procedures.
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Quantitative Data Summary
The following table summarizes the key physicochemical properties of Catocene.

Property Value

CAS Number 37206-42-1[1][4][5][8][9][10]

Molecular Formula C₂₇H₃₂Fe₂[3][4][5][6][9]

Molecular Weight 468.25 g/mol [3][4][5][6][9]

Appearance Brown-red viscous liquid[2][3][5]

Purity ≥97.5%[2][4][5]

Iron (Fe) Content 23.3 - 24.3%[2][4][5]

Density (at 20°C) 1.2910 - 1.2960 g/cm³[2][3][5]

Viscosity (at 25°C) < 2.8 Pa·s[2][3][5]

Moisture Content < 0.08%[2][3][5]

Thermal Decomposition Approximately 180°C (exothermic)[3]

Personal Protective Equipment (PPE) Protocol
Before initiating any disposal procedures, ensure the following personal protective equipment is

worn:

Eye Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166

(EU) or NIOSH (US) standards.[8]

Hand Protection: Handle with chemical-impermeable gloves that have been inspected prior

to use.[8]

Body Protection: Wear fire/flame resistant and impervious clothing.[8]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator.[8]
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Step-by-Step Disposal Protocol
The disposal of Catocene must be conducted in accordance with all applicable federal, state,

and local regulations. Discharge into sewers or the environment must be strictly avoided.[8]

Step 1: Waste Collection and Segregation

Collect waste Catocene and any contaminated materials (e.g., absorbent pads, gloves,

weighing paper) in a designated, compatible, and properly labeled hazardous waste

container.

Do not mix Catocene waste with other waste streams.[7] Keep it in a suitable, closed

container.[8]

Ensure the exterior of the waste container is clean and free from contamination.[11]

Step 2: Container Labeling

Label the waste container clearly with "Hazardous Waste" and the full chemical name:

"Catocene, 2,2'-Bis(ethylferrocenyl) propane".

Include the approximate concentration and volume of the waste.

Note the associated hazards (e.g., Toxic, Environmental Hazard).

Step 3: Storage of Waste

Store the sealed waste container in a designated hazardous waste accumulation area.

This area should be a dry, cool, and well-ventilated place, away from incompatible materials

and sources of ignition.[8]

Store the container in a secondary containment bin to prevent the spread of material in case

of a leak.

Step 4: Scheduling Waste Disposal
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Contact your institution's Environmental Health & Safety (EH&S) department or a licensed

chemical waste disposal contractor to arrange for pickup and disposal.

Provide the waste contractor with the Safety Data Sheet (SDS) for Catocene.

The primary method of disposal is through a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing.[8]

Step 5: Decontamination of Empty Containers

Empty Catocene containers are also considered hazardous waste.

Containers can be triple-rinsed with a suitable solvent (e.g., acetone, ethanol) to

decontaminate them. The rinsate must be collected as hazardous waste.

Alternatively, the packaging can be punctured to render it unusable and then disposed of in a

sanitary landfill, or through controlled incineration if combustible.[8]

Emergency Procedures for Spills
In the event of a Catocene spill, follow these procedures:

Evacuate and Secure the Area: Immediately evacuate personnel from the affected area and

restrict access. Keep people away from and upwind of the spill.[8]

Ensure Ventilation: Provide adequate ventilation to the area.[8]

Remove Ignition Sources: Eliminate all sources of ignition. Use spark-proof tools and

explosion-proof equipment.[8]

Contain the Spill: Prevent further leakage or spillage if it is safe to do so. Do not allow the

chemical to enter drains.[8]

Absorb the Spill: For small spills, absorb the liquid with an inert material (e.g., vermiculite,

dry sand, or earth) and place it into a sealed, labeled hazardous waste container.

Decontaminate the Area: Clean the spill area thoroughly with a suitable solvent and then with

soap and water. Collect all cleaning materials as hazardous waste.
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Seek Medical Attention if Exposed:

Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen.[8]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with

soap and plenty of water.[8]

Eye Contact: Rinse with pure water for at least 15 minutes.[8]

Ingestion: Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison Control

Center immediately.[8]

Visual Workflow for Catocene Disposal
The following diagram illustrates the logical workflow for the proper disposal of Catocene
waste.
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Caption: Logical workflow for the safe disposal of Catocene waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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